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Compound of Interest

Compound Name:

5-

[Benzyl(cyclopropyl)amino]pentan-

2-one

CAS No.: 1854298-24-0

Cat. No.: B2430301

Get Quote

Executive Summary & Scaffold Analysis
Target Audience: Medicinal Chemists, Neuropharmacologists. Core Scaffold:

-benzyl-

-cyclopropyl-

-aminoalkanone.

The benzyl(cyclopropyl)amino alkanone scaffold is a privileged structure in medicinal

chemistry, primarily investigated for its activity on the Central Nervous System (CNS). It

combines the lipophilic,

-stacking capability of the benzyl moiety with the metabolic resistance and conformational
rigidity of the cyclopropyl group.

The Pharmacophore Triad
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The Alkanone Core: Typically a propiophenone or butyrophenone backbone acting as the

structural anchor and hydrogen bond acceptor (via the carbonyl).

The Nitrogen Center: A tertiary amine bearing a cyclopropyl and a benzyl group. This center

is critical for protonation at physiological pH, allowing cation-

interactions with target proteins (e.g., DAT, SERT, or

-receptors).

The Cyclopropyl "Warhead": Unlike a simple methyl or ethyl group, the cyclopropyl ring adds

significant steric bulk and prevents rapid

-dealkylation by Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4), enhancing
the molecule's metabolic half-life.

Chemical Synthesis & Methodology
To evaluate the SAR of this class, a robust synthetic route is required. The most reliable

method involves the nucleophilic substitution of an

-haloalkanone with

-benzylcyclopropanamine.

Validated Synthetic Protocol
Objective: Synthesis of 2-(benzyl(cyclopropyl)amino)-1-phenylpropan-1-one (Model

Compound).

Reagents:

Precursor A:

-Bromopropiophenone (1.0 eq)

Precursor B:

-Benzylcyclopropanamine (1.1 eq) [CAS: 13324-66-8][1]

Base: Triethylamine (
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) or Potassium Carbonate (

) (2.0 eq)

Solvent: Acetonitrile (

) or DMF.

Step-by-Step Methodology:

Preparation: Dissolve

-Bromopropiophenone (10 mmol) in anhydrous MeCN (20 mL) under a nitrogen atmosphere.

Addition: Cool the solution to 0°C. Add

(20 mmol) followed by the dropwise addition of

-Benzylcyclopropanamine (11 mmol).

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:EtOAc 8:2) for the disappearance of the bromide.

Workup: Quench with cold water (50 mL). Extract with Dichloromethane (DCM, 3 x 20 mL).

Wash combined organic layers with brine, dry over

, and concentrate in vacuo.

Purification: Purify the crude oil via flash column chromatography (Silica gel, Gradient 0-10%

EtOAc in Hexanes).

Salt Formation: Dissolve the free base in diethyl ether and bubble dry HCl gas to precipitate

the hydrochloride salt for biological testing.

Synthetic Workflow Diagram[2]

Start: α-Bromopropiophenone Add N-Benzylcyclopropanamine
+ Base (Et3N)

Nucleophilic Substitution
(SN2, MeCN, 4-6h)

Workup & Extraction
(DCM/Water) Flash Chromatography Final Product:

Benzyl(cyclopropyl)amino alkanone

Click to download full resolution via product page
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Figure 1: Step-by-step synthetic pathway for the generation of the core scaffold via nucleophilic

substitution.

Structure-Activity Relationship (SAR) Analysis
The SAR of these compounds is governed by steric fit and electronic distribution. The following

data synthesizes trends observed in analogous

-aminoketone systems (e.g., substituted cathinones and phenethylamines).

The Nitrogen Substituents (The Critical Node)
The substitution pattern on the nitrogen is the primary determinant of potency and selectivity.

Substituent
1 (

)

Substituent
2 (

)

Electronic
Effect

Steric Bulk
Metabolic
Stability

Predicted
Potency
(MATs)

Benzyl Cyclopropyl

High (

-interaction +

-donor)

High
High (Resists

dealkylation)
++++

Benzyl Methyl Moderate Low

Low (Rapid

-

demethylatio

n)

+++

Benzyl H Moderate Very Low Moderate ++

Methyl Cyclopropyl Low Moderate High +

Key Insight: The Cyclopropyl group is superior to the methyl group in this scaffold. While methyl

groups are rapidly cleaved by liver microsomes, the cyclopropyl ring creates a "metabolic

block" due to the high bond dissociation energy required to open the ring or oxidize the

adjacent carbon, significantly extending the duration of action.

The Alkanone Chain Length
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Modifying the alkyl chain (

-carbon) alters the spatial orientation of the phenyl ring relative to the amine.

Methyl (

-methyl): (Propiophenone core) Optimal for Monoamine Transporter (DAT/NET) binding.
Creates a chiral center; the S-isomer is typically more potent.

Ethyl/Propyl: (Butyrophenone/Valerophenone) Increasing chain length increases lipophilicity

(

) but often decreases potency at transporters due to steric clashes in the binding pocket.
However, longer chains may increase affinity for Sigma-1 receptors.

Benzyl Ring Substitution
The benzyl group attached to the nitrogen can be substituted to tune affinity.

4-F / 4-Cl (Halogens): Increases metabolic stability of the benzyl ring (blocks para-

hydroxylation) and enhances lipophilicity.

4-OMe (Methoxy): Generally reduces potency at transporters but may increase affinity for 5-

HT receptors.

Mechanistic Pharmacology & Signaling
The biological activity of benzyl(cyclopropyl)amino alkanones is likely dual-modal, acting on

both Monoamine Transporters (MATs) and Sigma Receptors.

Mechanism of Action[3][4][5]
MAT Inhibition: The protonated tertiary amine mimics the endogenous neurotransmitter

(dopamine/norepinephrine), blocking reuptake. The

-benzyl group occupies the hydrophobic S2 pocket of the transporter.

Sigma-1 Modulation: The "Benzyl-Amine-Alkanone" motif is a classic pharmacophore for

Sigma-1 ligands. These intracellular chaperones regulate calcium signaling and ER stress.
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High affinity here suggests potential utility in neuroprotection or neuropathic pain.

Signaling Pathway Visualization
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Click to download full resolution via product page

Figure 2: Dual-mechanism signaling pathway showing MAT inhibition and Sigma-1 receptor

modulation.

Experimental Validation Protocols
To validate the SAR claims, the following assays are mandatory.

In Vitro Metabolic Stability Assay (Microsomal Stability)
Rationale: To prove the "Cyclopropyl Effect" (resistance to dealkylation) compared to

-methyl analogs.

System: Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM).

Protocol:
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Incubate test compound (1

) with microsomes (0.5 mg protein/mL) and NADPH-generating system at 37°C.

Sample at

min.

Quench with ice-cold acetonitrile containing internal standard.

Analyze via LC-MS/MS.

Success Metric:

minutes indicates acceptable stability. The cyclopropyl analog should show

stability compared to the

-methyl analog.

Radioligand Binding Assay (Sigma-1)
Rationale: To determine affinity (

) for the Sigma-1 receptor.

Tissue: Guinea pig brain membranes.

Radioligand:

-Pentazocine (specific Sigma-1 agonist).

Protocol:

Incubate membranes with radioligand and varying concentrations of the test compound (

to

M).

Incubate for 120 min at 25°C.
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Terminate by rapid filtration over GF/B filters.

Measure radioactivity via liquid scintillation counting.

Calculation: Determine

and convert to

using the Cheng-Prusoff equation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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